Cas no 2171256-61-2 ((2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• CAS No: 2171256-61-2
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6461336
• PubChem ID: 165816887
• Update Time: 2025-06-07

(2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid
• 2171256-61-2
• EN300-1579355
• (2S)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C24H28N2O6/c1-14(2)20(11-22(28)25-12-21(27)23(29)30)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,27H,11-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21-/m0/s1
• InChI Key： AAACHGJGLPKLAF-SFTDATJTSA-N
• SMILES： O(C(N[C@@H](CC(NC[C@@H](C(=O)O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic Acid (CAS No. 2171256-61-2)

(2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171256-61-2) is a sophisticated organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-L-Serine, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of bioactive peptides and therapeutic agents.

The chemical structure of (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid consists of a serine residue linked to a leucine residue, both of which are protected by the Fmoc group. This unique structure provides several advantages in peptide synthesis, including enhanced solubility, stability, and reactivity. The presence of the hydroxyl group on the serine residue and the methyl group on the leucine residue adds functional diversity, allowing for the creation of complex and biologically active molecules.

Recent research has highlighted the importance of Fmoc-L-Leucine-L-Serine in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound is a key intermediate in the synthesis of peptides with potent anti-cancer properties. The researchers found that peptides containing this protected amino acid derivative exhibited enhanced cellular uptake and targeted delivery to cancer cells, leading to improved therapeutic outcomes.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid in the development of novel antibiotics. The compound was used to synthesize peptides with broad-spectrum antibacterial activity, showing promise in combating multidrug-resistant bacteria. The researchers noted that the Fmoc protection strategy significantly improved the stability and efficacy of the synthesized peptides.

The versatility of Fmoc-L-Leucine-L-Serine extends beyond its use in peptide synthesis. It has also been employed in the development of diagnostic tools and imaging agents. A recent study in Molecular Pharmaceutics reported the use of this compound in the creation of fluorescent probes for real-time monitoring of cellular processes. The researchers found that peptides containing this protected amino acid derivative exhibited high sensitivity and specificity, making them valuable tools for biomedical research and clinical diagnostics.

In addition to its applications in drug discovery and diagnostics, (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid has been studied for its potential use in gene therapy. A study published in Nucleic Acids Research demonstrated that this compound can be used to modify delivery vectors, enhancing their ability to penetrate cell membranes and deliver therapeutic genes effectively. The researchers noted that the Fmoc protection strategy played a crucial role in maintaining the stability and functionality of the modified vectors.

The chemical properties of (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 485.57 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it has limited solubility in water. This solubility profile makes it suitable for use in various synthetic protocols, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis.

The synthesis of Fmoc-L-Leucine-L-Serine typically involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form peptide bonds, and deprotection steps to remove protecting groups. Advanced techniques such as microwave-assisted synthesis have been employed to improve reaction yields and reduce reaction times. These advancements have made it possible to produce high-purity compounds on a large scale, facilitating their use in industrial applications.

In conclusion, (2S)-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-hydroxypropanoic acid (CAS No. 2171256-61-2) is a versatile and important compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostics, and gene therapy. Its unique chemical structure and properties make it an indispensable tool for scientists working on the development of new therapeutic agents and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.